Cas no 5327-22-0 (1-pyrrolidinecarboxylic Acid Isopropyl Ester)
5327-22-0 structure
Product Name:1-pyrrolidinecarboxylic Acid Isopropyl Ester
CAS No:5327-22-0
MF:C8H15NO2
MW:157.210202455521
CID:1581523
PubChem ID:79230
Update Time:2025-04-21
1-pyrrolidinecarboxylic Acid Isopropyl Ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Pyrrolidinecarboxylic acid isopropyl ester
- 1-pyrrolidinecarboxylic acid, 1-methylethyl ester
- 1-Pyrrolidinecarboxylic acid, 1-methylethyl ester (9CI)
- Pyrrolidine-1-carboxylic acid isopropyl ester
- Isopropyl 1-pyrrolidinecarboxylate
- propan-2-yl pyrrolidine-1-carboxylate
- SCHEMBL5412873
- 5327-22-0
- 1-Pyrrolidinecarboxylic acid, isopropyl ester
- NSC 3299
- NSC-3299
- NSC3299
- A24SGZ59FG
- BRN 4381326
- DTXSID00967846
- 1-pyrrolidinecarboxylic Acid Isopropyl Ester
-
- Inchi: 1S/C8H15NO2/c1-7(2)11-8(10)9-5-3-4-6-9/h7H,3-6H2,1-2H3
- InChI Key: XQEPLYLEYBCDLB-UHFFFAOYSA-N
- SMILES: O(C(C)C)C(N1CCCC1)=O
Computed Properties
- Exact Mass: 157.11035
- Monoisotopic Mass: 157.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- PSA: 29.54
1-pyrrolidinecarboxylic Acid Isopropyl Ester Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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